3-Bromothieno[3,2-c]pyridine

• IUPAC Name: 3-bromothieno[3,2-c]pyridine
• InChI: InChI=1S/C7H4BrNS/c8-6-4-10-7-1-2-9-3-5(6)7/h1-4H
• InChI Key: AELJTKUDYYGBSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1SC=C2Br
• Molecular Formula: C7H4BrNS
• DSSTOX Substance ID: DTXSID10346426
• Molecular Weight: 214.08 g/mol
• CAS No.: 28783-18-8

Description

3-Bromothieno[3,2-c]pyridine is a useful research compound. Its molecular formula is C7H4BrNS and its molecular weight is 214.08 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Thermal Synthesis : 3-Bromothieno[3,2-c]pyridine-4-(5H)-one, a derivative, is synthesized from 3-(4-bromo-2-thienyl)-2-propenoic acid via a thermal benzo/heteropyridinone synthesis. This process uses tributylamine, facilitating E/Z-isomerization of intermediate vinyl isocyanate and lowering the temperature required for the thermal process (Boros & Kaldor, 2015).

Applications in Drug Discovery

• Building Block in Drug Discovery : this compound derivatives have been identified as valuable building blocks in drug discovery, particularly through regioselective bromination, enabling subsequent cross-coupling reactions in the development of pharmacologically active compounds (Lucas et al., 2015).

Fluorescence Studies

• Fluorescence Behavior : Derivatives of this compound have been synthesized and studied for their absorption emission properties and fluorescent quantum yield, showcasing their potential in applications that require fluorescence-based detection (Toche & Chavan, 2013).

Antitumor Activities

• Tumor Cell Growth Inhibition : Some derivatives of this compound have shown potential in inhibiting tumor cell growth, impacting cell cycle distribution and inducing apoptosis in specific cancer cell lines. This highlights its potential in the development of new cancer therapies (Queiroz et al., 2011).

Safety and Hazards

3-Bromothieno[3,2-c]pyridine is harmful if swallowed or inhaled. It can cause skin and eye irritation. It may also cause respiratory irritation. It should be stored in a well-ventilated place and kept tightly closed.

Synthesis routes and methods I

Procedure details

1.46 g of Thieno[3,2-c]pyridine (10.8 mmol), 907 mg of NaHCO3 (10.8 mmol), 2.82 g of K2HPO4 (16.2 mmol) and 1.69 g of MgSO4 (14.04 mmol) are placed into the flask with 40 ml of chloroform. The reaction mixture is stirred under reflux. 0.72 ml of bromine (14.04 mmol) is added slowly to the mixture and kept stirring for overnight. CH2Cl2 and water are added to the cooled reaction mixture and separated CH2Cl2 layer is dried over Na2SO4 and evaporated. The crude product is applied onto a silica-gel chromatography column (Hexane: AcOEt=5:1→Hexane:AcOEt:2 M NH3 in MeOH=10:3:1) to give 660 mg of the title compound. Yield 29%. mass spectrum (m/e): 215 (M+1); 1H-NMR (CDCl3): 9.17 (m, 1H), 8.59 (m, 1H), 7.83 (d, 1H, J=5.2 Hz), 7.52 (s, 1H) ppm.

Synthesis routes and methods II

Procedure details

To a solution of 5.4 g of thieno[3,2-c]pyridine and 120 ml of 48% (w/w) hydrobromic acid was added a solution of 4.4 ml of bromine in 60 ml of 48% (w/w) hydrobromic acid. A solid precipitated out of solution and the resultant mixture was maintained at 105° C. for 6 hours in a sealed vessel after which it was allowed to cool to room temperature overnight. The mixture was then poured over ice layered with methylene chloride and the mixture was made basic (pH9) with ammonium hydroxide. The layers were separated and the aqueous layer was extracted two times with methylene chloride. The combined extracts were refrigerated overnight and then dried over magnesium sulfate to render a tan solid, a portion of which was taken up in 300 ml of diethyl ether. An insoluble material formed and was removed by filtration. The diethyl ether was concentrated to about 50 ml from which crystals of the desired subtitle intermediate formed and were collected.

Customer Q & A

Q1: What is the significance of using tributylamine in the synthesis of 3-Bromothieno[3,2-c]pyridin-4-(5H)-one?

A1: The research paper describes a "telescoped" procedure for synthesizing 3-Bromothieno[3,2-c]pyridin-4-(5H)-one []. The use of tributylamine as an additive is shown to be crucial in this process. [] It facilitates the E/Z-isomerization of the vinyl isocyanate intermediate, a key step in the synthesis. Additionally, tributylamine allows the reaction to occur at a lower temperature compared to the classic Eloy–Deryckere method. [] This modification potentially makes the synthesis safer and more efficient.

Q2: What is the starting material used to synthesize 3-Bromothieno[3,2-c]pyridin-4-(5H)-one in this process?

A2: The synthesis starts with (2E)-3-(4-bromo-2-thienyl)-2-propenoic acid (3) as the primary precursor to construct the 3-Bromothieno[3,2-c]pyridin-4-(5H)-one framework. []